Cas no 1805309-99-2 (4-(Difluoromethyl)-2-iodopyridine-5-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid
• CAS No: 1805309-99-2
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4845885
• Update Time: 2025-10-30

4-(Difluoromethyl)-2-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid

• Inchi： 1S/C8H6F2INO2/c9-8(10)5-2-6(11)12-3-4(5)1-7(13)14/h2-3,8H,1H2,(H,13,14)
• InChI Key： ITWIOOXAQXIKTG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid

Introduction to 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid (CAS No. 1805309-99-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid (CAS No. 1805309-99-2) represents a fascinating intersection of structural complexity and functional versatility, making it a valuable scaffold in the realms of chemical biology and medicinal chemistry. Its molecular framework, characterized by a pyridine core substituted with a difluoromethyl group, an iodine atom, and an acetic acid moiety, endows it with unique reactivity and potential biological significance. This introduction delves into the structural features, synthetic considerations, and particularly its emerging role in contemporary research, emphasizing recent advancements where this compound has been leveraged.

At the heart of the compound's utility lies its pyridine scaffold, a motif widely recognized for its prevalence in biologically active molecules. The pyridine ring serves as a privileged structure in drug design, often contributing to binding affinity and metabolic stability. In 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid, the presence of the difluoromethyl group at the 4-position introduces electron-withdrawing effects and lipophilicity, which can modulate receptor interactions. The difluoromethyl group is particularly noteworthy in medicinal chemistry due to its ability to enhance binding affinity, improve pharmacokinetic properties, and increase metabolic stability—attributes that have been extensively studied in the development of small-molecule inhibitors and drug candidates.

The iodine atom at the 2-position further enhances the compound's synthetic utility. Iodinated pyridines are frequently employed as key intermediates in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal for constructing complex molecular architectures. These reactions allow for the efficient introduction of diverse substituents at specific positions along the pyridine ring, enabling the generation of libraries of derivatives with tailored biological properties. The acetic acid moiety at the 5-position adds another layer of functionality, providing a site for further derivatization through esterification or amidation, thereby expanding the compound's potential applications in medicinal chemistry.

Recent research has highlighted the significance of 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid in the development of novel therapeutic agents. One notable area is its application as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in oncology and inflammatory diseases. The combination of the difluoromethyl group and the iodine atom on the pyridine core allows for precise modulation of kinase activity. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory effects on specific kinases by interacting with key residues within their active sites. The ability to fine-tune these interactions through structural modifications offers a powerful approach to developing selective kinase inhibitors with improved efficacy and reduced off-target effects.

Another emerging application lies in its use as a precursor for exploring antimicrobial agents. The rise of antibiotic-resistant pathogens has underscored the need for novel antimicrobial strategies. The structural features of 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid, particularly the presence of both halogenated aromatic rings and an acidic functional group, make it an attractive candidate for designing molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that certain derivatives derived from this compound exhibit promising antimicrobial activity against Gram-positive bacteria. This finding aligns with broader efforts to discover new classes of antibiotics that can overcome existing resistance mechanisms.

The synthetic accessibility of 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid also contributes to its appeal in research settings. Efficient synthetic routes have been developed that allow for scalable production while maintaining high purity standards. These methods often involve halogenation strategies followed by functional group interconversions, leveraging established protocols in organic synthesis. The ease with which this compound can be synthesized into more complex derivatives enables rapid screening and optimization campaigns—a critical advantage in drug discovery pipelines where time-to-market is often a determining factor.

In addition to its applications in therapeutic development, 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid has found utility in probing biological mechanisms through chemical probes. Chemical probes are small molecules designed to interact with specific biological targets or processes, allowing researchers to investigate their functions within living systems. By incorporating this compound into probes targeting kinases or other enzymes, researchers can gain insights into disease pathways or identify new therapeutic vulnerabilities. Such studies not only advance our understanding of fundamental biological processes but also provide valuable leads for drug development efforts.

The future prospects for 4-(Difluoromethyl)-2-iodopyridine-5-acetic acid are promising, given its versatility as a scaffold for innovation. As computational methods improve and high-throughput screening technologies become more sophisticated, researchers will be able to explore its potential more efficiently than ever before. Furthermore, advances in synthetic methodologies may unlock new ways to derivatize this compound, expanding its utility across multiple disciplines—including agrochemicals and materials science—where similar structural motifs have shown promise.

In conclusion,4-(Difluoromethyl)-2-iodopyridine-5-acetic acid (CAS No. 1805309-99-2) stands out as a versatile intermediate with significant implications for chemical biology and medicinal chemistry. Its unique structural features—comprising a pyridine core substituted with a difluoromethyl group at position 4,an iodine atom at position 2,and an acetic acid moiety at position 5—endow it with broad applicability across various research areas. Recent studies underscore its role in developing kinase inhibitors,antimicrobial agents,and chemical probes,highlighting its importance as both a synthetic building block and a functional molecule. As our understanding of biological systems evolves,this compound will undoubtedly continue to play a pivotal role in shaping future discoveries.